Cas no 2576420-71-6 (3,5-Dicyano-4-hydroxy-benzoic acid)

• Product Name: 3,5-Dicyano-4-hydroxy-benzoic acid
• CAS No: 2576420-71-6
• MF: C₉H₄N₂O₃
• MW: 188.14
• MDL: MFCD32879431
• CID: 5306181
• Update Time: 2025-05-19

3,5-Dicyano-4-hydroxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dicyano-4-hydroxy-benzoic acid

• MDL： MFCD32879431
• Inchi： 1S/C9H4N2O3/c10-3-6-1-5(9(13)14)2-7(4-11)8(6)12/h1-2,12H,(H,13,14)
• InChI Key： JWIOFTDCDANUIW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=C(O)C(C#N)=C1

Additional information on 3,5-Dicyano-4-hydroxy-benzoic acid

3,5-Dicyano-4-Hydroxy-Benzoic Acid: A Comprehensive Overview

3,5-Dicyano-4-hydroxy-benzoic acid, also known by its CAS number 2576420-71-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials, pharmaceuticals, and electronic applications. In this article, we delve into the structure, synthesis, properties, and applications of this intriguing compound.

The molecular structure of 3,5-dicyano-4-hydroxy-benzoic acid consists of a benzene ring substituted with three functional groups: two cyano groups (-CN) at the 3 and 5 positions, a hydroxyl group (-OH) at the 4 position, and a carboxylic acid group (-COOH) at the 1 position. This arrangement imparts the molecule with a high degree of functional versatility. The cyano groups contribute to electron-withdrawing effects, which can influence the electronic properties of the molecule. Meanwhile, the hydroxyl and carboxylic acid groups introduce hydrophilicity and acidity, respectively.

Recent studies have highlighted the potential of 3,5-dicyano-4-hydroxy-benzoic acid in the development of advanced materials. For instance, researchers have explored its use as a building block for synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The presence of multiple functional groups in this compound allows for strong interactions with metal ions or other organic linkers, making it an ideal candidate for such applications.

In addition to its role in materials science, 3,5-dicyano-4-hydroxy-benzoic acid has shown promise in pharmaceutical research. Its structural features make it a potential lead compound for drug development. The hydroxyl and carboxylic acid groups can participate in hydrogen bonding interactions with biological targets, while the cyano groups may contribute to modulating the electronic properties of the molecule for better bioavailability or target specificity.

The synthesis of 3,5-dicyano-4-hydroxy-benzoic acid typically involves multi-step organic reactions. One common approach is through electrophilic substitution on an aromatic ring followed by oxidation or coupling reactions to introduce the desired functional groups. Researchers have optimized these synthetic routes to improve yield and purity. For example, recent advancements have focused on using green chemistry principles to minimize waste and reduce environmental impact during synthesis.

3,5-Dicyano-4-hydroxy-benzoic acid's physical properties also make it suitable for applications in electronics. Its ability to form stable coordination bonds with metal ions has led to its use in designing organic semiconductors and conductive polymers. These materials are critical components in modern electronic devices such as flexible displays and wearable sensors.

In conclusion, 3,5-dicyano-4-hydroxy-benzoic acid, CAS number 2576420-71-6, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure endows it with properties that make it valuable for both fundamental research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.